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Compound of Interest

Compound Name: Caesium dihydrogen phosphate

Cat. No.: B101643

For researchers, scientists, and professionals in drug development, the selection of appropriate
crystalline materials is paramount for various applications, ranging from electro-optical
modulation to piezoelectric sensing. This guide provides an objective comparison of the
properties of Caesium Dihydrogen Phosphate (CDP or CsH2POa4) and Potassium Dihydrogen
Phosphate (KDP or KH2POa), supported by experimental data and methodologies.

Overview of Properties

Both Caesium Dihydrogen Phosphate (CDP) and Potassium Dihydrogen Phosphate (KDP)
belong to the KDP family of ferroelectric crystals.[1] While they share similarities in their
fundamental chemical structure, the difference in the alkali metal cation (Caesium vs.
Potassium) leads to distinct physical and chemical properties. KDP is a well-characterized
crystal widely used for its nonlinear optical and electro-optic properties.[2][3] CDP, while also
exhibiting ferroelectricity, has been extensively studied for its high proton conductivity at
elevated temperatures, making it a candidate for applications in fuel cells.[4][5]

Quantitative Data Comparison

The following tables summarize the key quantitative properties of CDP and KDP, facilitating a
direct comparison.

Table 1: Physical and Crystallographic Properties
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Caesium Dihydrogen

Potassium Dihydrogen

Property

Phosphate (CDP) Phosphate (KDP)
Chemical Formula CsHzPOa4 KHzPOa4
Molecular Weight 229.89 g/mol 136.09 g/mol
Crystal System Monoclinic (at room temp.) Tetragonal

Space Group

P21/m (paraelectric phase)

I-42d (paraelectric phase)

Lattice Constants

a=790A b=6.38Ac=
487 A, B=107.7°

a=7.453A ¢c=6.975A

Density

3.20 g/cm?3[1]

2.338 g/cm3

Table 2: Ferroelectric Properties

Property

Caesium Dihydrogen
Phosphate (CDP)

Potassium Dihydrogen
Phosphate (KDP)

Ferroelectric Transition

Temperature (Tc)

154 K (-119 °C)[1]

123 K (-150 °C)

Spontaneous Polarization (Ps)

Data not readily available

~5 puC/cmz2 (at 90 K)

Coercive Field (Ec)

Data not readily available

~2 kV/cm (at 100 K)

Table 3: Piezoelectric and Electro-Optic Properties

Property

Caesium Dihydrogen
Phosphate (CDP)

Potassium Dihydrogen
Phosphate (KDP)

Piezoelectric Coefficients

Specific quantitative values
(dij) are not readily available in

the searched literature.

dse =20.7 x 1072 C/N

Electro-Optic Coefficients

Specific quantitative values (rij)
are not readily available in the

searched literature.

res = 10.6 x 10722 m/V (at
546.1 nm)
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Table 4: Solubility and Thermal Stability

Caesium Dihydrogen Potassium Dihydrogen
Property

Phosphate (CDP) Phosphate (KDP)
Solubility in Water Higher than KDP 23 g/100 mL at 20°C

Undergoes a superprotonic
- phase transition at ~230°C.[4]
Thermal Stability ) Decomposes around 400°C.
[5] Decomposes at higher

temperatures.

Experimental Protocols

The characterization of the properties listed above involves a range of experimental
techniques. Below are detailed methodologies for key experiments.

Ferroelectric Property Measurement

Objective: To determine the ferroelectric transition temperature (Tc), spontaneous polarization
(Ps), and coercive field (Ec).

Methodology: Sawyer-Tower Circuit

o Sample Preparation: A thin single crystal of the material is cut perpendicular to the
ferroelectric axis. The surfaces are polished to be optically flat and parallel. Conductive
electrodes (e.g., gold or silver paste) are applied to the two faces.

o Circuit Setup: The sample is connected in series with a standard capacitor of known
capacitance (significantly larger than the sample's capacitance) to form a Sawyer-Tower
circuit.

* Measurement: A sinusoidal AC voltage of varying amplitude and frequency is applied across
the series combination. The voltage across the standard capacitor (proportional to the
charge on the sample) is applied to the Y-axis of an oscilloscope, while the voltage across
the sample is applied to the X-axis.
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» Data Analysis: The resulting P-E (Polarization vs. Electric Field) hysteresis loop is observed
on the oscilloscope.

o Spontaneous Polarization (Ps): The intercept of the loop on the P-axis.
o Coercive Field (Ec): The intercept of the loop on the E-axis.

o Ferroelectric Transition Temperature (Tc): The measurements are performed at varying
temperatures. The temperature at which the hysteresis loop disappears is the Curie
temperature.

Piezoelectric Coefficient Measurement

Objective: To quantify the piezoelectric coefficient (e.g., dss).
Methodology: Berlincourt Method (Direct Piezoelectric Effect)

o Sample Preparation: A sample of the crystal is cut and electroded on appropriate faces to
measure the desired piezoelectric coefficient.

o Apparatus: A Berlincourt dss meter or a similar setup is used. This typically consists of a
mechanism to apply a known alternating force to the crystal and a charge amplifier to
measure the generated charge.

e Measurement:
o The sample is placed in the holder, and a small, low-frequency alternating force is applied.

o The charge generated by the crystal due to the direct piezoelectric effect is measured by
the charge amplifier.

o Calculation: The piezoelectric coefficient dss is calculated using the formula: ds3=Q/F
where Q is the generated charge and F is the applied force.

Electro-Optic Coefficient Measurement

Objective: To determine the electro-optic coefficients (e.qg., res).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Methodology: Sénarmont Compensator Method

Optical Setup: A laser beam is passed through a polarizer, the crystal sample, a quarter-
wave plate (acting as a Sénarmont compensator), and then an analyzer. A photodetector
measures the intensity of the transmitted light.

Sample Orientation: The crystal is oriented such that the applied electric field and the light
propagation direction are appropriate for measuring the desired electro-optic coefficient. For
res in KDP, the electric field is applied along the z-axis, and the light propagates along the z-
axis.

Measurement:

o An alternating voltage is applied to the crystal. This induces a phase retardation between
the two orthogonal components of the polarized light.

o The analyzer is rotated to find the position of minimum transmitted light intensity. The
angle of rotation of the analyzer is directly proportional to the induced phase retardation.

Calculation: The electro-optic coefficient is calculated from the measured phase retardation
(N, the applied voltage (V), the refractive index (n), and the dimensions of the crystal (I, d): I
= (21/N) * nd * re3 * (I/d) * V where A is the wavelength of the light.

Workflow and Process Visualization

The characterization of a novel ferroelectric material follows a structured workflow to
systematically determine its key properties.
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Caption: Workflow for the characterization of ferroelectric materials.
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Conclusion

The choice between Caesium Dihydrogen Phosphate and Potassium Dihydrogen Phosphate
Is highly dependent on the specific application requirements.

KDP is a well-established and thoroughly characterized material with readily available
quantitative data for its piezoelectric and electro-optic properties. This makes it a reliable
choice for applications in laser technology, such as frequency conversion and electro-optic
modulation. Its primary drawbacks are its hygroscopic nature and lower thermal stability
compared to some other optical crystals.

CDP, while belonging to the same family, exhibits a different set of primary characteristics. Its
most notable feature is its high proton conductivity at elevated temperatures, which has led to
significant research into its use in fuel cell technology. While it is known to be ferroelectric,
detailed quantitative data on its piezoelectric and electro-optic coefficients are not as readily
available in the public domain. Its higher solubility compared to KDP could be an advantage in
solution-based synthesis methods.

For researchers and drug development professionals, KDP remains the standard choice for
applications requiring well-defined electro-optic and piezoelectric responses. CDP, on the other
hand, presents an interesting alternative for high-temperature applications or where its specific
crystal structure and proton-conducting properties are advantageous. Further research to
quantify the piezoelectric and electro-optic coefficients of CDP would be beneficial for a more
complete comparison and to expand its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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